Cas no 2877676-30-5 (5-fluoro-4-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine)

• Product Name: 5-fluoro-4-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine
• CAS No: 2877676-30-5
• MF: C₁₅H₁₈FN₅O
• MW: 303.334725856781
• CID: 5328840
• PubChem ID: 165434592
• Update Time: 2025-10-24

5-fluoro-4-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2877676-30-5
• 5-fluoro-4-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine
• AKOS040859762
• F6702-2678
• 5-Fluoro-4-[4-[[(3-methyl-2-pyrazinyl)oxy]methyl]-1-piperidinyl]pyrimidine

• Inchi： 1S/C15H18FN5O/c1-11-15(19-5-4-18-11)22-9-12-2-6-21(7-3-12)14-13(16)8-17-10-20-14/h4-5,8,10,12H,2-3,6-7,9H2,1H3
• InChI Key： LPECXHGGMRKLSQ-UHFFFAOYSA-N
• SMILES： C1=NC=C(F)C(N2CCC(COC3=NC=CN=C3C)CC2)=N1

Computed Properties

• Exact Mass: 303.14953838g/mol
• Monoisotopic Mass: 303.14953838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64Ų

Experimental Properties

• Density: 1.240±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 439.7±45.0 °C(Predicted)
• pka: 6.37±0.27(Predicted)

Additional information on 5-fluoro-4-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine

Comprehensive Overview of 5-fluoro-4-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine (CAS No. 2877676-30-5)

The compound 5-fluoro-4-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine (CAS No. 2877676-30-5) is a highly specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a fluorinated pyrimidine core and a piperidine moiety linked to a 3-methylpyrazin-2-yl group, make it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in kinase inhibition and targeted cancer therapies, aligning with current trends in precision medicine.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in structural biology and computational drug design. The 5-fluoro-4-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine scaffold is often explored for its ability to modulate protein-protein interactions, a hot topic in oncology and immunotherapy. Its fluorine substitution enhances metabolic stability, a key consideration in ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, which is frequently searched by pharmaceutical professionals.

The synthesis of 2877676-30-5 involves multi-step organic reactions, including piperidine functionalization and pyrimidine fluorination. These processes are critical for achieving high bioavailability and selectivity, two metrics heavily emphasized in modern drug development. Given the rise of AI-driven drug discovery, this compound’s structural data is often used to train machine learning models for predicting binding affinities, a trending topic in cheminformatics.

From a commercial perspective, 5-fluoro-4-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine is supplied by specialized chemical vendors catering to research institutions and biotech startups. Its applications extend to high-throughput screening (HTS) and fragment-based drug design, addressing the growing need for novel therapeutic agents. Questions like "How does fluorination impact drug efficacy?" or "What are the latest piperidine-based kinase inhibitors?" frequently appear in scientific forums, reflecting its relevance.

In summary, CAS No. 2877676-30-5 represents a cutting-edge example of medicinal chemistry innovation. Its combination of heterocyclic diversity and fluorine substitution positions it as a valuable tool for addressing unmet medical needs, particularly in precision oncology. As the pharmaceutical industry continues to prioritize targeted therapies, this compound’s role in lead optimization and preclinical studies is expected to expand.